Cas no 93715-84-5 (Propanoic acid, 3-amino-2-hydroxy-, ethyl ester)

• Product Name: Propanoic acid, 3-amino-2-hydroxy-, ethyl ester
• CAS No: 93715-84-5
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 5226848
• Update Time: 2025-10-29

Propanoic acid, 3-amino-2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-hydroxy-, ethyl ester

• Inchi： 1S/C5H11NO3/c1-2-9-5(8)4(7)3-6/h4,7H,2-3,6H2,1H3
• InChI Key： REWLOACFBCGTBJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Propanoic acid, 3-amino-2-hydroxy-, ethyl ester

Comprehensive Overview of Propanoic acid, 3-amino-2-hydroxy-, ethyl ester (CAS No. 93715-84-5)

Propanoic acid, 3-amino-2-hydroxy-, ethyl ester (CAS No. 93715-84-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative, characterized by its unique amino and hydroxy functional groups, offers versatile reactivity, making it a valuable intermediate in various industrial applications. Its molecular structure, C5H11NO3, combines the properties of an ester with those of an amino alcohol, enabling its use in chiral synthesis and as a building block for more complex molecules.

One of the key reasons for the growing interest in Propanoic acid, 3-amino-2-hydroxy-, ethyl ester is its role in the development of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for designing antimicrobial agents and enzyme inhibitors. The compound's ability to act as a precursor for peptide mimetics has also made it relevant in the study of protein-protein interactions, a hot topic in modern biochemistry and medicinal chemistry.

In the agrochemical sector, Propanoic acid, 3-amino-2-hydroxy-, ethyl ester is being investigated for its utility in synthesizing plant growth regulators and pesticide intermediates. With the global push toward sustainable agriculture, this compound's potential to contribute to eco-friendly crop protection solutions aligns with current market trends. Its biodegradability and low toxicity profile further enhance its appeal for such applications.

The synthesis of Propanoic acid, 3-amino-2-hydroxy-, ethyl ester typically involves the esterification of 3-amino-2-hydroxypropanoic acid with ethanol under controlled conditions. Recent advancements in green chemistry have led to more efficient catalytic methods, reducing waste and improving yields. These innovations are critical as industries strive to meet stricter environmental regulations and consumer demand for sustainable chemical processes.

From a commercial perspective, the demand for Propanoic acid, 3-amino-2-hydroxy-, ethyl ester is expected to rise, driven by its expanding applications in pharmaceutical intermediates and specialty chemicals. Market analysts highlight its role in the synthesis of chiral drugs, where enantiomeric purity is crucial for efficacy and safety. This aligns with the pharmaceutical industry's focus on precision medicine and personalized therapeutics.

For researchers and manufacturers, understanding the physicochemical properties of Propanoic acid, 3-amino-2-hydroxy-, ethyl ester is essential. The compound exhibits moderate solubility in water and organic solvents, with a melting point range suitable for various synthetic processes. Its stability under standard storage conditions makes it a practical choice for industrial-scale production.

In conclusion, Propanoic acid, 3-amino-2-hydroxy-, ethyl ester (CAS No. 93715-84-5) represents a multifaceted compound with significant potential across multiple industries. Its applications in drug development, agrochemicals, and green chemistry underscore its relevance in addressing contemporary scientific and industrial challenges. As research continues to uncover new uses for this versatile molecule, its market value and scientific importance are poised to grow.